Cas no 1423032-78-3 ((pyrrolidin-3-yl)urea hydrochloride)

• Product Name: (pyrrolidin-3-yl)urea hydrochloride
• CAS No: 1423032-78-3
• MF: C₅H₁₂ClN₃O
• MW: 165.621279716492
• CID: 4598436
• PubChem ID: 71757319
• Update Time: 2025-07-09

(pyrrolidin-3-yl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-yl)urea hydrochloride
• (pyrrolidin-3-yl)urea hydrochloride

• Inchi： 1S/C5H11N3O.ClH/c6-5(9)8-4-1-2-7-3-4;/h4,7H,1-3H2,(H3,6,8,9);1H
• InChI Key： GJIQTYBFKDIDPW-UHFFFAOYSA-N
• SMILES： N(C1CCNC1)C(N)=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (pyrrolidin-3-yl)urea hydrochloride

Compound Introduction: (pyrrolidin-3-yl)urea hydrochloride (CAS No. 1423032-78-3)

Compound (pyrrolidin-3-yl)urea hydrochloride, with the CAS number 1423032-78-3, is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidin-3-yl moiety, which is a key feature contributing to its unique chemical and pharmacological properties.

The urea hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various experimental and industrial applications. In recent years, there has been a growing interest in exploring the pharmacological potential of urea derivatives, particularly those incorporating heterocyclic structures such as pyrrolidine. The pyrrolidin-3-yl group is known to contribute to the binding affinity and selectivity of the molecule towards certain biological targets, making it a valuable scaffold for drug design.

Current research in the field of medicinal chemistry has highlighted the importance of (pyrrolidin-3-yl)urea hydrochloride in the development of novel therapeutic agents. Studies have demonstrated that this compound exhibits promising activities in several disease models, including inflammation, pain management, and neurodegenerative disorders. The molecular interactions between this compound and biological targets have been extensively investigated using computational methods and experimental techniques, providing insights into its mechanism of action.

One of the most compelling aspects of (pyrrolidin-3-yl)urea hydrochloride is its potential as a lead compound for further drug optimization. Researchers have leveraged its structural features to develop analogs with enhanced efficacy and reduced side effects. The pyrrolidin-3-yl moiety, in particular, has been shown to modulate enzyme activity and receptor binding, making it an attractive component for designing targeted therapies. This has led to several preclinical studies exploring its applications in treating conditions such as chronic pain syndromes and neuroinflammatory diseases.

The synthesis of (pyrrolidin-3-yl)urea hydrochloride involves well-established organic chemistry protocols, ensuring high yield and purity. The process typically involves the condensation of appropriate precursors under controlled conditions, followed by salt formation to improve stability. Advances in synthetic methodologies have further refined the production process, enabling scalable synthesis for both research and commercial purposes.

In addition to its pharmaceutical applications, (pyrrolidin-3-yl)urea hydrochloride has shown potential in other areas of chemical biology. Its ability to interact with biological macromolecules makes it a valuable tool for studying protein-protein interactions and enzyme kinetics. Researchers have utilized this compound in high-throughput screening assays to identify novel drug candidates and understand disease mechanisms at a molecular level.

The safety profile of (pyrrolidin-3-yl)urea hydrochloride has been thoroughly evaluated through toxicological studies conducted in vitro and in vivo. These studies have provided valuable data on its acute toxicity, chronic effects, and potential side reactions. The compound has generally demonstrated favorable safety characteristics, although further investigations are ongoing to fully understand its long-term implications.

Future directions in the research of (pyrrolidin-3-yl)urea hydrochloride include exploring its role in precision medicine and personalized therapy. By understanding how this compound interacts with individual genetic profiles and disease biomarkers, researchers aim to develop tailored treatments that maximize therapeutic benefits while minimizing adverse effects. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into clinical practice.

The impact of (pyrrolidin-3-yl)urea hydrochloride on the pharmaceutical industry is expected to be significant as more applications are discovered and validated. Its versatility as a molecular scaffold and its potential therapeutic benefits make it a cornerstone in the development of next-generation drugs. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing medical science.